Cas no 2172327-60-3 (2-({2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1H-pyrazol-1-yl-N-methylacetamido}oxy)acetic acid)

• Product Name: 2-({2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1H-pyrazol-1-yl-N-methylacetamido}oxy)acetic acid
• CAS No: 2172327-60-3
• MF: C₂₃H₂₂N₄O₆
• MW: 450.443985462189
• CID: 6458096
• PubChem ID: 165560159
• Update Time: 2025-07-02

2-({2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1H-pyrazol-1-yl-N-methylacetamido}oxy)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-({2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1H-pyrazol-1-yl-N-methylacetamido}oxy)acetic acid
• 2-({2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1H-pyrazol-1-yl]-N-methylacetamido}oxy)acetic acid
• EN300-1474637
• 2172327-60-3

• Inchi： 1S/C23H22N4O6/c1-26(33-14-22(29)30)21(28)12-27-11-15(10-24-27)25-23(31)32-13-20-18-8-4-2-6-16(18)17-7-3-5-9-19(17)20/h2-11,20H,12-14H2,1H3,(H,25,31)(H,29,30)
• InChI Key： CURMODIHKAUKPC-UHFFFAOYSA-N
• SMILES： O(C(NC1C=NN(CC(N(C)OCC(=O)O)=O)C=1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 450.15393443g/mol
• Monoisotopic Mass: 450.15393443g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 33
• Rotatable Bond Count: 9
• Complexity: 699
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 123Ų

Additional information on 2-({2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1H-pyrazol-1-yl-N-methylacetamido}oxy)acetic acid

Comprehensive Analysis of 2-({2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1H-pyrazol-1-yl-N-methylacetamido}oxy)acetic acid (CAS No. 2172327-60-3)

In the rapidly evolving field of pharmaceutical and biochemical research, 2-({2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1H-pyrazol-1-yl-N-methylacetamido}oxy)acetic acid (CAS No. 2172327-60-3) has emerged as a compound of significant interest. This molecule, characterized by its complex structure and versatile applications, is widely utilized in peptide synthesis, drug discovery, and bioconjugation. The presence of the 9H-fluoren-9-yl methoxycarbonyl (Fmoc) group makes it particularly valuable for protecting amino acids during solid-phase peptide synthesis (SPPS), a technique that has gained traction due to its efficiency and scalability.

The compound's unique structure, featuring a pyrazole ring and an acetic acid moiety, enables it to act as a linker or spacer in bioconjugation strategies. Researchers are increasingly exploring its potential in targeted drug delivery systems, especially in the context of antibody-drug conjugates (ADCs), which are a hot topic in oncology research. The ability to modify the N-methylacetamido group further enhances its utility in creating customized molecular architectures for specific therapeutic applications.

One of the most frequently searched questions in this domain is: "What is the role of Fmoc-protected compounds in peptide synthesis?" The answer lies in the compound's ability to provide temporary protection to amino groups, preventing unwanted side reactions during the synthesis process. This feature is critical for producing high-purity peptides, which are essential for developing novel therapeutics. Additionally, the 2-({2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1H-pyrazol-1-yl-N-methylacetamido}oxy)acetic acid is often discussed in forums and research papers focusing on click chemistry and bioorthogonal reactions, as its reactive groups facilitate efficient conjugation under mild conditions.

Another area of growing interest is the compound's potential in proteolysis-targeting chimeras (PROTACs), a groundbreaking technology in drug discovery. PROTACs leverage bifunctional molecules to degrade target proteins, and the structural flexibility of CAS No. 2172327-60-3 makes it a candidate for designing such molecules. This aligns with the broader trend of exploring degradation-based therapeutics, which has been a hot topic in recent scientific literature and conferences.

From a synthetic chemistry perspective, the compound's CAS No. 2172327-60-3 is often associated with challenges related to solubility and stability. Researchers are actively investigating optimal solvents and storage conditions to maximize its shelf life and reactivity. This is particularly relevant for industrial-scale applications, where consistency and reproducibility are paramount. The compound's acetic acid moiety also opens doors for further derivatization, enabling the creation of tailored analogs for specific research needs.

In conclusion, 2-({2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1H-pyrazol-1-yl-N-methylacetamido}oxy)acetic acid represents a versatile and valuable tool in modern chemical and biological research. Its applications span from peptide synthesis to cutting-edge drug discovery platforms, making it a subject of ongoing exploration and innovation. As the scientific community continues to uncover its potential, this compound is poised to play a pivotal role in advancing therapeutic technologies and methodologies.